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Compound of Interest

Compound Name: Hptdp

Cat. No.: B1631414 Get Quote

Essential Safety and Logistical Information for Laboratory Professionals

The following guide provides detailed procedures for the proper disposal of Diphenyl(p-

tolyl)phosphine (CAS RN 1031-93-2), a compound commonly used in organic synthesis. While

"Hptdp" is not a standard chemical identifier, it is likely an abbreviation for Diphenyl(p-

tolyl)phosphine. This document is intended for researchers, scientists, and drug development

professionals to ensure safe handling and disposal, thereby minimizing environmental impact

and maintaining laboratory safety.

I. Quantitative Data and Physical Properties
For safe handling and disposal, it is crucial to be aware of the key physical and chemical

properties of Diphenyl(p-tolyl)phosphine. The following table summarizes these properties.
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Property Value Citation

CAS Number 1031-93-2 [1]

Molecular Formula C₁₉H₁₇P [1]

Molecular Weight 276.31 g/mol [1]

Appearance Off-white powder or solid

Melting Point 66-68 °C [1]

Boiling Point 157-160 °C [1]

Storage Temperature
Room Temperature, in a dry,

cool, and well-ventilated place
[2]

Solubility Insoluble in water

Stability Stable under normal conditions

Incompatibilities Strong oxidizing agents

II. Experimental Protocol for Spill Neutralization and
Waste Disposal
While specific, publicly available experimental protocols for the neutralization of Diphenyl(p-

tolyl)phosphine are limited, a general procedure for managing spills and preparing the waste

for disposal can be established based on its chemical properties and safety data sheet

recommendations.

Objective: To safely manage and contain spills of Diphenyl(p-tolyl)phosphine and to prepare the

resulting waste for proper disposal.

Materials:

Personal Protective Equipment (PPE): Chemical-resistant gloves (e.g., nitrile rubber), safety

goggles, lab coat, and a particulate respirator (N95 or equivalent).

Spill Kit: Dry sand, vermiculite, or other inert absorbent material; non-sparking tools for

cleanup; a sealable, labeled waste container.
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Waste Disposal Supplies: Sealable polyethylene or polypropylene containers, hazardous

waste labels.

Procedure:

Immediate Response and Spill Containment:

Evacuate non-essential personnel from the immediate area of the spill.

Ensure adequate ventilation to avoid inhalation of dust.

Before approaching the spill, don the appropriate PPE.

If the material is a solid, prevent the generation of dust. Use a dry clean-up procedure.[3]

Carefully cover the spill with an inert absorbent material like sand or vermiculite to contain

it.

Spill Clean-up:

Using non-sparking tools, gently sweep or scoop the absorbed material into a designated,

sealable waste container.[3]

Avoid actions that could create dust clouds.

For any remaining residue, wipe the area with a cloth dampened with a suitable solvent

(e.g., acetone), and place the cloth in the same waste container. Ensure the solvent is

compatible with the work area and follow all safety precautions for flammable liquids.

Waste Collection and Storage:

Collect all contaminated materials, including absorbents, used PPE, and cleaning

materials, in the designated hazardous waste container.

Securely seal the container to prevent leakage or spillage.

Label the container clearly as "Hazardous Waste: Diphenyl(p-tolyl)phosphine" and include

the date of generation.
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Store the sealed container in a designated, well-ventilated hazardous waste accumulation

area, away from incompatible materials such as strong oxidizing agents.

Final Disposal:

The disposal of Diphenyl(p-tolyl)phosphine waste must be conducted through a licensed

and certified hazardous waste disposal company.

Do not attempt to dispose of this chemical down the drain or in regular solid waste.[4]

Provide the waste disposal company with a copy of the Safety Data Sheet (SDS) and a full

description of the waste.

Follow all local, state, and federal regulations for hazardous waste disposal.[3]

III. Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Diphenyl(p-

tolyl)phosphine.
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Caption: Disposal workflow for Diphenyl(p-tolyl)phosphine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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